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Compound of Interest

Compound Name: Crotonic Acid

Cat. No.: B150538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crotonic acid, a short-chain unsaturated carboxylic acid, finds application in the synthesis of

various polymers, resins, and pharmaceuticals. A thorough understanding of its toxicological

profile is paramount for ensuring safe handling, use, and for predicting potential adverse effects

in drug development and other applications. This technical guide provides a comprehensive

overview of the available toxicological data for crotonic acid, highlighting both established

endpoints and critical data gaps.
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Property Value

Chemical Name (2E)-But-2-enoic acid

Synonyms trans-2-Butenoic acid, β-Methylacrylic acid

CAS Number 107-93-7

Molecular Formula C₄H₆O₂

Molecular Weight 86.09 g/mol

Appearance
White to yellowish crystalline solid with a

pungent odor[1]

Solubility Soluble in water[1]

Toxicological Data
Acute Toxicity
Crotonic acid exhibits moderate acute toxicity via the oral route and is considered harmful

upon dermal contact.

Table 1: Acute Toxicity of Crotonic Acid

Endpoint Species Route Value Reference

LD₅₀ Rat Oral 1000 mg/kg[2][3]
TCI Chemicals,

Bio-Rad

LD₅₀ Rat Intraperitoneal 100 mg/kg[2] TCI Chemicals

LD₅₀ Guinea Pig Dermal 200 mg/kg[3] Bio-Rad

LD₅₀ Rabbit Dermal 600 mg/kg Chemcess

Irritation and Sensitization
Crotonic acid is a known irritant to the skin, eyes, and respiratory system. It is classified as

causing severe skin burns and serious eye damage.[2][4][5]
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Table 2: Irritation and Sensitization Profile of Crotonic Acid

Endpoint Species Result Reference

Skin

Irritation/Corrosion
Not Specified

Causes severe skin

burns and eye

damage.[2] Corrosive,

category 1C.[2]

TCI Chemicals

Eye Irritation Not Specified
Causes serious eye

damage.[2][4][5][6]

metasci, TCI

Chemicals, Carl

ROTH, NJ Health

Respiratory Irritation Not Specified
May cause respiratory

irritation.[4]
metasci

Skin Sensitization Not Specified

Based on available

data, the classification

criteria are not met.[7]

CPAChem

Repeated Dose Toxicity
There is a significant lack of publicly available data regarding the sub-chronic and chronic

toxicity of crotonic acid. No studies detailing the effects of repeated or long-term exposure

were identified.

Genotoxicity
No definitive conclusions on the genotoxic potential of crotonic acid can be drawn from the

available information. While some safety data sheets suggest that the criteria for classification

as a germ cell mutagen are not met based on available data, comprehensive in vitro and in

vivo study results are not publicly accessible.[7]

Carcinogenicity
There are no available studies to assess the carcinogenic potential of crotonic acid. It is not

classified as a carcinogen by major regulatory bodies such as IARC, NTP, or OSHA.[4]

Reproductive and Developmental Toxicity
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Data on the reproductive and developmental toxicity of crotonic acid are not available.[2] No

studies have been identified that investigate its potential effects on fertility, embryonic

development, or offspring.

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of crotonic acid are not

available in the public domain. However, the methodologies for the conducted studies likely

followed standardized guidelines from the Organisation for Economic Co-operation and

Development (OECD). Below are generalized protocols for key acute toxicity and irritation

studies based on the relevant OECD guidelines.

Acute Oral Toxicity (Based on OECD Guideline 423)
This method provides information on health hazards likely to arise from a single oral exposure.

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Fasting: Animals are housed in standard laboratory conditions and fasted (food,

but not water) overnight prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The study allows for the determination of the appropriate hazard classification and

an estimation of the LD₅₀.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This study assesses the potential hazards from short-term dermal exposure.

Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.

Preparation: The fur is removed from the dorsal area of the trunk of the test animals

approximately 24 hours before the test.
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Dose Application: The test substance is applied uniformly over an area which is

approximately 10% of the total body surface area and covered with a porous gauze dressing.

The exposure duration is 24 hours.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.

Endpoint: The LD₅₀ value and the nature of systemic and local toxic effects are determined.

Dermal Irritation/Corrosion (Based on OECD Guideline
404)
This test evaluates the potential for a substance to cause reversible or irreversible skin

inflammation.

Test Animals: Healthy, young adult albino rabbits are typically used.

Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a small

patch of shaved skin and covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the nature and reversibility of the effects.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
This study assesses the potential of a substance to produce irritation or damage to the eye.

Test Animals: Healthy, young adult albino rabbits are used.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal. The other eye serves as a control.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for corneal

opacity, iris lesions, and conjunctival redness and swelling (chemosis).

Scoring: The ocular lesions are scored to determine the irritation potential.

Visualizations
General Toxicological Evaluation Workflow
The following diagram illustrates a typical workflow for the toxicological evaluation of a

chemical substance like crotonic acid, highlighting the areas where data is currently available

and where significant gaps exist.
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Caption: Workflow for toxicological evaluation of crotonic acid.
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Logical Relationship of Available Data and Identified
Gaps
This diagram illustrates the current state of toxicological knowledge for crotonic acid,

emphasizing the significant data gaps that prevent a comprehensive safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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